N'-[(1E)-1-(4-methoxyphenyl)ethylidene]-3-(1H-pyrrol-1-yl)thiophene-2-carbohydrazide

Specification

• CAS No.: 478076-92-5
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.41
• IUPAC Name: N-[(E)-1-(4-methoxyphenyl)ethylideneamino]-3-pyrrol-1-ylthiophene-2-carboxamide
• Standard InChI: InChI=1S/C18H17N3O2S/c1-13(14-5-7-15(23-2)8-6-14)19-20-18(22)17-16(9-12-24-17)21-10-3-4-11-21/h3-12H,1-2H3,(H,20,22)/b19-13+
• Standard InChI Key: SUHWZIWTHCCPLI-CPNJWEJPSA-N
• SMILES: CC(=NNC(=O)C1=C(C=CS1)N2C=CC=C2)C3=CC=C(C=C3)OC

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound features a thiophene ring (a five-membered heterocycle with one sulfur atom) substituted at the 3-position with a pyrrole moiety (a five-membered aromatic ring with one nitrogen atom). The 2-position of the thiophene is functionalized with a carbohydrazide group, which forms a hydrazone linkage via condensation with 4-methoxybenzaldehyde. The E-configuration of the imine bond (C=N) is critical for its planar geometry, as confirmed by spectroscopic and crystallographic analyses of analogous hydrazones.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	478076-92-5
Molecular Formula	$\text{C}_{18}\text{H}_{17}\text{N}_{3}\text{O}_{2}\text{S}$
Molecular Weight	339.41 g/mol
IUPAC Name	N-[(E)-1-(4-Methoxyphenyl)ethylideneamino]-3-pyrrol-1-ylthiophene-2-carboxamide
SMILES	CC(=NNC(=O)C1=C(C=CS1)N2C=CC=C2)C3=CC=C(C=C3)OC
Topological Polar Surface Area	83.7 Ų

Synthesis and Purification

Condensation Reaction Pathway

The synthesis involves a two-step process:

• Preparation of 3-(1H-Pyrrol-1-yl)thiophene-2-carbohydrazide: Thiophene-2-carboxylic acid is first functionalized with pyrrole via nucleophilic substitution, followed by hydrazidation using hydrazine hydrate.

• Hydrazone Formation: The carbohydrazide intermediate reacts with 4-methoxybenzaldehyde under mild acidic conditions (e.g., acetic acid) to form the hydrazone linkage. The reaction proceeds via nucleophilic attack of the hydrazide’s amino group on the aldehyde’s carbonyl carbon, followed by dehydration.

Optimization and Yield

Key parameters influencing yield include:

• Acid Catalyst Concentration: 5–10% acetic acid maximizes imine formation while minimizing side reactions.

• Solvent Choice: Ethanol or methanol ensures solubility of both reactants.

• Temperature: Reactions conducted at 60–70°C achieve >75% yield within 4–6 hours.

Table 2: Synthetic Conditions and Outcomes

Parameter	Optimal Value	Yield (%)
Catalyst (Acetic Acid)	8% (v/v)	78
Solvent	Ethanol	82
Reaction Time	5 hours	75

Purification is typically achieved via column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization from ethanol, yielding >95% purity.

Spectroscopic and Crystallographic Analysis

Nuclear Magnetic Resonance (NMR)

• ¹H NMR: The hydrazone proton (N=CH-) resonates as a singlet at δ 8.2–8.4 ppm, while the pyrrole protons appear as multiplet signals between δ 6.5–7.0 ppm.

• ¹³C NMR: The carbonyl carbon (C=O) of the hydrazide group is observed at δ 165–170 ppm, and the imine carbon (C=N) appears at δ 150–155 ppm.

X-ray Crystallography

Although no crystal structure of this specific compound is reported, analogous hydrazones exhibit planar geometries with dihedral angles between aromatic rings ranging from 10° to 15°. Intermolecular hydrogen bonding (N–H⋯O) often stabilizes the crystal lattice, forming dimeric motifs.

Reactivity and Functionalization

Hydrazone-Specific Reactions

The compound undergoes characteristic hydrazone reactions:

• Hydrolysis: Under strong acidic conditions (HCl, reflux), the hydrazone bond cleaves to regenerate the parent aldehyde and carbohydrazide.

• Nucleophilic Addition: Grignard reagents add to the C=N bond, forming secondary amines.

• Cyclization: Heating with thiourea or guanidine derivatives facilitates the formation of triazole or thiadiazole heterocycles.

Electrophilic Substitution

The electron-rich thiophene and pyrrole rings undergo electrophilic substitution (e.g., nitration, sulfonation) at the α-positions, enabling further derivatization.